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For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Demethoxy-9'-deoxycleomiscosin A is a naturally occurring coumarinolignoid. While its

specific biological activities and mechanisms of action are not extensively documented in

publicly available scientific literature, its chemical structure places it within a class of

compounds known for a variety of pharmacological effects. This review aims to provide a

comprehensive overview of the available information on 6-Demethoxy-9'-deoxycleomiscosin
A and the broader context of related compounds.

Physicochemical Properties
Limited information is available regarding the specific physicochemical properties of 6-
Demethoxy-9'-deoxycleomiscosin A. What is known has been compiled from various

chemical supplier databases and is summarized below.
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Property Value Source

CAS Number 121587-18-6 BioBioPha[1]

Molecular Formula C19H16O6 BioBioPha[1]

Appearance Powder BioBioPha[1]

Purity 98.5% BioBioPha[1]

Biological Context: Coumarinolignoids and the
Genus Vitex
6-Demethoxy-9'-deoxycleomiscosin A is structurally related to cleomiscosin A, a well-studied

coumarinolignoid. Coumarinolignoids are a class of natural products characterized by a

coumarin moiety linked to a phenylpropanoid unit. These compounds are known to exhibit a

range of biological activities.

The genus Vitex, from which many coumarinolignoids are isolated, has a long history in

traditional medicine. Various species of Vitex have been investigated for their phytochemical

constituents and pharmacological properties.

Potential Biological Activities
While specific studies on 6-Demethoxy-9'-deoxycleomiscosin A are not readily available,

research on related coumarinolignoids and extracts from Vitex species suggests potential

areas of pharmacological interest.

Anti-inflammatory Activity
Many coumarinolignoids and compounds isolated from Vitex species have demonstrated anti-

inflammatory properties. For instance, derivatives of the related compound cleomiscosin A have

been synthesized and shown to possess potent anti-inflammatory activity. The mechanism of

action for some related flavones involves the inhibition of cyclooxygenase (COX) enzymes and

the reduction of pro-inflammatory cytokines.

Cytotoxic Activity
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Certain coumarinolignoids have been investigated for their potential as anticancer agents.

Studies on other structurally similar natural products have demonstrated cytotoxic effects

against various cancer cell lines.

Due to the lack of specific research on 6-Demethoxy-9'-deoxycleomiscosin A, no

quantitative data on its biological activity (e.g., IC50, EC50 values) can be provided at this time.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 6-
Demethoxy-9'-deoxycleomiscosin A are not available in the current body of scientific

literature.

Signaling Pathways and Mechanisms of Action
There is no published information detailing the specific signaling pathways or mechanisms of

action for 6-Demethoxy-9'-deoxycleomiscosin A.

Future Directions
The structural classification of 6-Demethoxy-9'-deoxycleomiscosin A as a coumarinolignoid

suggests that it may possess interesting biological activities. Further research is warranted to

isolate or synthesize this compound in sufficient quantities for comprehensive biological

evaluation. Future studies could focus on:

Isolation and Structural Elucidation: Detailed spectroscopic analysis to confirm its structure.

Synthesis: Development of a synthetic route to enable the production of analogues for

structure-activity relationship (SAR) studies.

Biological Screening: Evaluation of its cytotoxic, anti-inflammatory, and other potential

pharmacological activities in relevant in vitro and in vivo models.

Mechanism of Action Studies: Investigation of its molecular targets and effects on cellular

signaling pathways.

Conclusion
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6-Demethoxy-9'-deoxycleomiscosin A remains a largely uncharacterized natural product.

While its chemical class suggests potential for biological activity, a significant gap in the

scientific literature prevents a detailed understanding of its pharmacological properties. This

review highlights the need for further research to unlock the potential of this and other related

coumarinolignoids. The information presented here is based on the limited data available and

inferences from structurally similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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